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Compound of Interest

Compound Name: Dimethylglyoxime

Cat. No.: B607122 Get Quote

Proper disposal of dimethylglyoxime is critical for ensuring laboratory safety and

environmental protection. As a flammable solid that is harmful if swallowed, adherence to strict

disposal protocols is essential for researchers, scientists, and drug development professionals.

This guide provides a comprehensive, step-by-step procedure for the safe handling and

disposal of dimethylglyoxime waste.

Immediate Safety and Handling
Before handling dimethylglyoxime for disposal, it is crucial to be aware of its hazards. It is a

flammable solid that can form explosive dust mixtures in the air.[1][2] Always handle this

chemical in a well-ventilated area or under a chemical fume hood, wearing appropriate

Personal Protective Equipment (PPE).[2][3]

Key safety precautions include:

Keep the chemical and its waste away from heat, sparks, open flames, and hot surfaces.[3]

Avoid generating dust.

Do not eat, drink, or smoke when handling the substance.

Wash hands thoroughly after handling.
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Proper identification and classification of chemical waste are mandatory for regulatory

compliance. Dimethylglyoxime is classified as a hazardous substance.

Identifier/Property Data

Chemical Name Dimethylglyoxime; 2,3-Butanedione dioxime

CAS Number 95-45-4

UN Number
ADR/RID: 1325; IMDG: 1325; IATA: 1325 or

UN2926

Hazard Class
Flammable solid (Category 2), Acute toxicity,

oral (Category 3 or 4)

Physical State Colorless or white solid

Incompatible Materials Strong oxidizing agents

Step-by-Step Disposal Protocol
This protocol outlines the procedure for disposing of solid dimethylglyoxime and its

contaminated materials.

1. Waste Identification and Segregation

Identify the waste as pure dimethylglyoxime, contaminated labware (e.g., gloves, filter

paper), or solutions containing dimethylglyoxime.

Do not mix dimethylglyoxime waste with other chemical waste streams. Keep it in its

original container or a designated, compatible waste container.

2. Personal Protective Equipment (PPE)

Gloves: Wear protective gloves (e.g., nitrile rubber) inspected for integrity before use.

Eye Protection: Use chemical safety goggles.

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.
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Respirator: If ventilation is inadequate or dust is generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.

3. Containment and Labeling

Place solid dimethylglyoxime waste in a suitable, closed container. The container must be

clearly labeled.

The label should include:

The words "Hazardous Waste"

The full chemical name: "Dimethylglyoxime"

The associated hazards (e.g., "Flammable Solid," "Toxic")

Handle uncleaned, empty containers as you would the product itself.

4. Temporary Storage

Store waste containers in a cool, dry, and well-ventilated area designated for hazardous

waste.

Ensure the storage area is away from sources of ignition and incompatible materials like

strong oxidizing agents.

Keep containers tightly closed.

5. Final Disposal

Dimethylglyoxime waste must be disposed of through a licensed hazardous waste disposal

company.

Never dispose of dimethylglyoxime down the drain or in regular trash.

All disposal activities must comply with local, regional, and national hazardous waste

regulations. Chemical waste generators are responsible for ensuring complete and accurate

classification and disposal.
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For solutions, such as dimethylglyoxime in ethanol, the waste is treated as a flammable

liquid hazardous waste and must be disposed of accordingly.

Accidental Spill Cleanup
In the event of a spill, follow these procedures:

Remove all sources of ignition from the area.

Evacuate non-essential personnel.

Wearing appropriate PPE, clean up the spill immediately.

For solid spills, use dry cleanup procedures. Sweep or shovel the material into a suitable,

labeled container for disposal. Avoid generating dust.

For liquid spills (solutions), contain the spill with an inert absorbent material (e.g., sand,

diatomaceous earth) and place it in a sealed container for disposal.

Do not allow the spilled material to enter drains or waterways.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

dimethylglyoxime.
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Caption: Logical workflow for dimethylglyoxime disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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